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Introduction

1,4-Butanedithiol (CAS No: 1191-08-8), also known as 1,4-dimercaptobutane or
tetramethylene dimercaptan, is an organosulfur compound with the chemical formula
HS(CHz2)aSH.[1] It is a colorless to light yellow liquid recognized by its strong, malodorous, and
sulfurous character.[2][3] The presence of two highly reactive thiol (-SH) groups at the termini
of a flexible four-carbon chain makes 1,4-butanedithiol a versatile and valuable building block
in various fields of chemical science.[3]

This guide provides a comprehensive overview of the core chemical and physical properties of
1,4-butanedithiol, its key chemical reactions, and its applications, with a focus on its utility for
researchers in materials science and drug development.

Physical and Chemical Properties

1,4-Butanedithiol is a combustible liquid that is highly soluble in organic solvents.[2][4] Its key
physical and chemical identifiers and properties are summarized in the tables below for easy
reference.

Table 2.1: Chemical Identifiers and Molecular Properties
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Property Value Reference(s)

IUPAC Name Butane-1,4-dithiol [4]
1,4-Dimercaptobutane,

Synonyms ) [1]
Tetramethylene dimercaptan

CAS Number 1191-08-8 [1][5]

EC Number 214-728-3 [1]

Molecular Formula CaH10S2 [4][6]

Molecular Weight 122.25 g/mol [1][5]16]

SMILES c(cecs)cs [4]
SMTOKHQOVJRXLK-

InChl Key [1]]4]
UHFFFAOYSA-N

Table 2.2: Physical Properties

Property Value Reference(s)

Appearance Colorless to light yellow liquid [2][3]

Odor Strong, sulfurous, meaty [1][3]

Density 1.042 g/mL at 25 °C [1]

Melting Point -53.9 °C [21[4]

Boiling Point 195.5 °C (at 760 mmHg) [4]

105-106 °C (at 30 mmHg)

[1]

Flash Point

113 °C (235.4 °F) - closed cup

[1](2]

Refractive Index

n20/D 1.529

[1]

pKa

10.07 + 0.10 (Predicted)

[7]

Chemical Reactivity and Applications
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The chemistry of 1,4-butanedithiol is dominated by the reactivity of its two thiol groups. These
groups are nucleophilic and can be readily oxidized or alkylated, making the compound a key
intermediate in organic synthesis and polymer chemistry.[3]

Key Reactions

o Oxidation: 1,4-Butanedithiol can be oxidized to form the cyclic disulfide, 1,2-dithiane. This
reaction is a key step in certain polymer applications and reversible disulfide bond formation.

[4]

» Alkylation: Reaction with geminal dihalides leads to the formation of seven-membered
heterocyclic rings known as 1,3-dithiepanes.[4]

e Thiol-Ene "Click" Chemistry: The thiol groups can participate in radical-mediated thiol-ene
reactions with compounds containing double bonds ("enes"). This highly efficient "click"
reaction is used for polymer conjugation and the synthesis of functional materials.[8]

o Formation of Self-Assembled Monolayers (SAMs): Like other alkanethiols, 1,4-butanedithiol
has a strong affinity for the surfaces of noble metals, particularly gold.[4] This property allows
it to form highly ordered, self-assembled monolayers (SAMs), which are crucial for modifying
surface properties in electronics, sensors, and biomaterials.[3][4]

o Polymer Synthesis: It serves as a monomer in polyaddition reactions, often with diols or
diisocyanates, to create sulfur-containing polyesters and polyurethanes. Many of these
polymers are being explored for their biodegradability.[4]

Applications

The unique reactivity of 1,4-butanedithiol lends itself to a variety of applications:

o Materials Science: It is fundamental in the creation of SAMs for surface functionalization of
gold nanopatrticles and substrates.[1] It is also used in the systematic design of advanced
polymer architectures.[1]

e Polymer Chemistry: It is a key component in the synthesis of biodegradable polymers and
functional polymers via thiol-ene reactions.[4][9]
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Biomedical Engineering: 1,4-Butanedithiol has been used to modify hydroxyapatite
nanoparticles to improve cell attachment on bone grafts, showcasing its potential in
regenerative medicine.[1] It is also utilized in the polymerization of bio-based monomers for
various biomedical applications.[1]

Organic Synthesis: It acts as a versatile intermediate for creating complex sulfur-containing
molecules and heterocycles.[3]

Experimental Protocols

Detailed and consistent experimental procedures are critical for achieving desired outcomes.

Below is a representative protocol for a common application of 1,4-butanedithiol.

Protocol: Preparation of Self-Assembled Monolayers
(SAMs) on Gold

This protocol is adapted from established procedures for forming high-quality SAMs from thiol

solutions.[1] A clean environment is paramount to avoid contamination that can compromise

monolayer quality.[1]

A. Materials and Equipment:

Gold-coated substrates

1,4-Butanedithiol

200-proof ethanol (spectroscopic grade)

Concentrated HCI (if pH adjustment is needed for other thiols)

Clean, sealable glass or polypropylene containers (e.g., scintillation vials)
Tweezers for substrate handling

Dry nitrogen gas source

Sonicator
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o Calibrated micropipettes

B. Preparation of Thiol Solution (1 mM):

e Work in a clean fume hood. Thoroughly clean all glassware and equipment.[1]

» Rinse the sealable containers 2-3 times with ethanol and recap them.

o Measure the required volume of ethanol into a clean solution container.

o Calculate and dispense the required mass of 1,4-butanedithiol into the ethanol to achieve a
1 mM concentration. (For 10 mL of solution, add ~1.22 mg of 1,4-butanedithiol).

e Mix thoroughly until the thiol is completely dissolved. Dispense the solution into individual,
clean containers for each gold substrate.

C. Substrate Immersion and Self-Assembly:

e Using clean tweezers, immerse a clean gold substrate into a container filled with the 1 mM
thiol solution. Minimize the substrate's exposure to air.[1]

e Reduce the headspace above the solution and backfill each container with dry nitrogen gas
to create an inert atmosphere.[1]

o Seal the container cap tightly and wrap it with Parafiim®.[1]

o Allow the self-assembly process to proceed for 24-48 hours at room temperature. Longer
incubation times generally result in more ordered and densely packed monolayers.[1]

D. Termination and Rinsing:

¢ Remove the substrate from the thiol solution with clean tweezers.

* Rinse the substrate with a steady stream of fresh ethanol for 10-15 seconds to remove non-
chemisorbed molecules.[1]

e Place the rinsed substrate in a container with fresh ethanol and sonicate for 1-3 minutes to
remove any physisorbed material.[1]
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e Perform a final rinse with ethanol for 10-15 seconds.[1]

e Dry the substrate gently under a stream of dry nitrogen gas.[1]

E. Storage:

e Place the finished SAM-coated substrate in a clean, dry container, such as a Petri dish.

o For long-term storage, backfill the container with dry nitrogen, seal it, and store it in a
desiccator.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for preparing a
1,4-butanedithiol self-assembled monolayer on a gold substrate.

Click to download full resolution via product page

Caption: Workflow for preparing a 1,4-butanedithiol SAM on a gold surface.
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Safety and Handling

1,4-Butanedithiol is a hazardous chemical and must be handled with appropriate safety
precautions.

e Hazards: It is a combustible liquid.[2] It causes skin irritation and serious eye irritation.[2][6] It
may also cause respiratory irritation.[6]

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses or goggles,
and a lab coat.[1][2] All handling should be performed in a well-ventilated area or a chemical
fume hood to avoid inhalation of vapors.[2]

» Storage: Store in a cool, well-ventilated place away from heat, sparks, and open flames.[2]
Keep the container tightly closed.[2]

» Disposal: Dispose of unused material and waste in accordance with local, state, and federal
regulations. Do not allow the product to enter drains.[2]

Conclusion

1,4-Butanedithiol is a foundational chemical for researchers in materials science, polymer
chemistry, and biomedicine. Its dual thiol functionality provides a gateway to a vast array of
chemical transformations, from creating well-defined surfaces via self-assembly to synthesizing
novel polymers with tailored properties. Understanding its physical characteristics, chemical
reactivity, and proper handling protocols is essential for leveraging its full potential in research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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